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An In-depth Technical Guide on Ethylenediaminetetraacetic Acid Tetrasodium Salt Hydrate

Introduction

Ethylenediaminetetraacetic acid tetrasodium salt (NasEDTA) is the sodium salt of
ethylenediaminetetraacetic acid (EDTA). It is a powerful chelating agent, meaning it can form
stable, water-soluble complexes with a wide variety of metal ions. This property makes it an
indispensable component in numerous industrial, research, and pharmaceutical applications.
Commercial preparations are typically available as a white, crystalline powder in a hydrated
form.[1][2] This guide provides a detailed overview of its chemical structure, physicochemical
properties, and common experimental applications.

Chemical Structure and Nomenclature

The core structure of ethylenediaminetetraacetic acid consists of an ethylenediamine backbone
with four carboxymethyl groups (-CH2COOH) attached to the nitrogen atoms. In the
tetrasodium salt form, the four carboxylic acid groups are deprotonated, resulting in carboxylate
anions (-COO™), and are ionically bonded to four sodium cations (Na*). The molecule's ability
to "wrap around" a metal ion using its two nitrogen atoms and four carboxylate groups makes it
a hexadentate ligand.
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Commercial samples are often hydrated, with a variable number of water molecules of
crystallization.[2] The general chemical formula is CioH12N2NasOs - xH20.
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Caption: 2D structure of Ethylenediaminetetraacetic acid tetrasodium salt hydrate.

Physicochemical Properties

The quantitative properties of ethylenediaminetetraacetic acid tetrasodium salt are summarized
in the table below. The values for the hydrate may vary depending on the degree of hydration.

Property Value Reference
Molecular Formula C10H12N2Na4Os [1]
Molecular Weight (Anhydrous) 380.17 g/mol [1]
Molecular Weight

(Monohydrate) 398.19 g/mol [3]
Appearance White crystalline powder [1]
Melting Point >300 °C (decomposes) [1]
Solubility in Water 0.1 g/mL [1]
pH of 1% Aqueous Solution ~11.3 [2]
CAS Number (Anhydrous) 64-02-8 [2]
CAS Number (Tetrahydrate) 13235-36-4 [2]

Key Applications and Signaling Pathways

The primary function of NasEDTA is its ability to chelate metal ions. This action is crucial in
various biological and chemical systems. For instance, it is used to inhibit metalloproteases,
which require a metal ion (often Zn2* or Ca2*) for their catalytic activity. By sequestering this
essential cofactor, NasEDTA effectively inactivates the enzyme.
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Caption: Logical diagram of the metal ion chelation process by EDTA.

Experimental Protocols
Protocol for Complexometric Titration of Calcium lons

This protocol details the use of NasEDTA to determine the concentration of calcium ions in a
solution.

Materials:
o Standardized NasEDTA solution (e.g., 0.01 M)

e Unknown calcium ion solution
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e Ammonia-ammonium chloride buffer (pH 10)
e Eriochrome Black T indicator
o Burette, beaker, and magnetic stirrer

Procedure:

Pipette a known volume (e.g., 25.00 mL) of the unknown calcium ion solution into a beaker.
o Add approximately 2 mL of the pH 10 buffer solution.

e Add a few drops of the Eriochrome Black T indicator. The solution should turn wine red.

e Fill the burette with the standardized NasEDTA solution and record the initial volume.

« Titrate the calcium ion solution with the NasEDTA solution while continuously stirring.

e The endpoint is reached when the solution color changes from wine red to a distinct blue.

e Record the final volume of the NasEDTA solution used.

o Repeat the titration at least two more times for accuracy.

» Calculate the concentration of calcium ions using the stoichiometry of the reaction (1:1 molar
ratio between Ca2* and EDTA).
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Caption: Experimental workflow for the complexometric titration of calcium ions.
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Synthesis

The industrial synthesis of tetrasodium EDTA is typically achieved through the reaction of
ethylenediamine, formaldehyde, and sodium cyanide in an aqueous solution.[4] This process
yields the tetrasodium salt, which can then be acidified to produce the acidic form of EDTA.[4]

Applications in Research and Drug Development

e Anticoagulant: Na«sEDTA is used as an anticoagulant for blood samples in hematology as it
chelates the calcium ions necessary for the coagulation cascade.[5]

e Enzyme Inhibition: It serves as an inhibitor for metalloproteases and other enzymes that
require divalent cations as cofactors.[6]

o Water Treatment: It is employed to sequester heavy metal ions in wastewater, preventing
their precipitation and facilitating their removal.[7][8]

o Drug Formulation: In pharmaceuticals, it acts as a stabilizer by chelating metal ions that
could otherwise catalyze the degradation of active ingredients.[7][3]

» Decalcifying Agent: In histopathology, EDTA solutions are used to demineralize bone tissue
samples, allowing them to be sectioned for microscopic examination.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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